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Compound of Interest

Compound Name: C.l. Direct green 26

Cat. No.: B1255405

C.l. Direct Green 26: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical and physical properties of C.l.
Direct Green 26 (Colour Index Number 34045), a trisazo class dye. While its primary

application lies within the textile and paper industries, this document consolidates the available
technical data for a scientific audience.

Chemical and Physical Properties

C.l. Direct Green 26 is a water-soluble dye that appears as a black powder.[1] Its primary use
is for dyeing cellulosic materials such as cotton and viscose, as well as silk, leather, and paper.
[1][2] There is some variability in the reported molecular formula and weight in commercial
listings, however, the most consistently cited data from chemical databases are presented
below.
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Property Value Reference
CAS Number 6388-26-7 [1]12]
Molecular Formula CsoH33N12NasO1s8S4 [2]

Molecular Weight 1333.08 g/mol [2]
Direct Fast Green BLE, Direct

Synonyms Green BLL, Solophenyl Green [2]
BLE

Appearance Black powder [1]
Soluble in water (green

Solubility solution), insoluble in organic [1112]

solvents.

Toxicological Data

Limited toxicological data for C.l. Direct Green 26 is available. The following values have been

reported:
Test Species Result
Oral LDso Rat > 5000 mg/kg
ECso (48h) Daphnia magna > 100 mg/L
ECso (3h) Activated sludge > 100 mg/L

Applications in Biological Research

Currently, there is a notable lack of published, peer-reviewed literature detailing the use of C.I.

Direct Green 26 as a biological stain for histological or cytological applications. While some

commercial suppliers may categorize it under "Histological Analysis" or "Histochemistry Dyes,"

specific protocols and evidence of its utility in a research or diagnostic context are not readily

available.[3] Its primary documented use remains in industrial dyeing processes.[1][2]
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Hypothetical Experimental Protocol for Histological
Staining

Disclaimer: The following is a hypothetical protocol adapted from general methods for direct
dyes. It is not a validated procedure for C.I. Direct Green 26 and should be used for
conceptual understanding only. Optimization would be required for any practical application.

Objective: To hypothetically assess the staining properties of C.l. Direct Green 26 on paraffin-
embedded tissue sections.

Materials:

o C.I. Direct Green 26

« Distilled water

» Ethanol (various grades)

e Xylene

» Paraffin-embedded tissue sections on slides

e Coplin jars

e Microscope

Procedure:

o Deparaffinization and Rehydration:
1. Immerse slides in xylene (2 changes, 5 minutes each).
2. Transfer through absolute ethanol (2 changes, 3 minutes each).
3. Transfer through 95% ethanol (3 minutes).

4. Transfer through 70% ethanol (3 minutes).
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5. Rinse in running tap water.

e Staining:
1. Prepare a 1% (w/v) aqueous solution of C.I. Direct Green 26.
2. Immerse slides in the staining solution for 10-20 minutes.

3. Optional: For enhanced differentiation, a brief rinse in an acidic or basic solution could be
tested.

e Dehydration and Mounting:
1. Quickly rinse slides in distilled water.
2. Dehydrate through graded ethanols (70%, 95%, absolute), 2 minutes each.
3. Clear in xylene (2 changes, 3 minutes each).
4. Mount with a permanent mounting medium.

Expected Outcome (Hypothetical): Based on the properties of direct dyes, C.l. Direct Green 26
might be expected to bind to cellulosic materials or potentially to certain proteins, resulting in a
green coloration of these structures. The specificity and intensity of staining would need to be
determined experimentally.

Signaling Pathways and Drug Development

There is no information in the current scientific literature to suggest that C.l. Direct Green 26
has a role in any specific biological signaling pathways or that it is under investigation as a
therapeutic agent. Its molecular structure and primary application as a textile dye do not
immediately suggest a pharmacological function.

Visualizations

The following diagrams illustrate a conceptual workflow for evaluating a dye's potential as a
histological stain and a logical relationship for its application.
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Caption: A conceptual workflow for evaluating a dye as a histological stain.
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Caption: Logical relationship of C.I. Direct Green 26 properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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